Cas no 110450-46-9 (2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)-)

2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)- structure
110450-46-9 structure
Product Name:2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)-
CAS No:110450-46-9
MF:C10H8O3
MW:176.168723106384
CID:1193581
Update Time:2024-08-02

2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)-
    • Inchi: 1S/C10H8O3/c1-3-9(11)8-6-7(13-2)4-5-10(8)12/h1,4-6,12H,2H3
    • InChI Key: SSYGNGJSGASKGW-UHFFFAOYSA-N
    • SMILES: C(C1=CC(OC)=CC=C1O)(=O)C#C

Computed Properties

  • Exact Mass: 176.04734

Experimental Properties

  • Density: 1.226±0.06 g/cm3(Predicted)
  • Boiling Point: 349.6±52.0 °C(Predicted)
  • PSA: 46.53
  • pka: 7.38±0.43(Predicted)

2-Propyn-1-one, 1-(2-hydroxy-5-methoxyphenyl)- Related Literature

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd